Cas no 845790-40-1 (5-(5-Chloro-2-thienyl)-5-oxovaleric acid)

• Product Name: 5-(5-Chloro-2-thienyl)-5-oxovaleric acid
• CAS No: 845790-40-1
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• MDL: MFCD06201688
• CID: 870175
• PubChem ID: 2757922
• Update Time: 2025-06-15

5-(5-Chloro-2-thienyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chlorothiophen-2-yl)-5-oxopentanoic acid
• 5-(5-Chloro-2-thienyl)-5-oxovaleric acid
• AKOS009243247
• 845790-40-1
• MFCD06201688
• CS-0360586
• DTXSID00374071
• 5-(5-chlorothiophen-2-yl)-5-oxopentanoicacid

• MDL： MFCD06201688
• Inchi： 1S/C9H9ClO3S/c10-8-5-4-7(14-8)6(11)2-1-3-9(12)13/h4-5H,1-3H2,(H,12,13)
• InChI Key： DJQOCQPXZYBTPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCCC(=O)O)=O)S1

Computed Properties

• Exact Mass: 231.99600
• Monoisotopic Mass: 231.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.397
• Melting Point: 130-132°C
• Boiling Point: 438.5°C at 760 mmHg
• Flash Point: 219°C
• Refractive Index: 1.574
• PSA: 82.61000
• LogP: 2.83910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-(5-Chloro-2-thienyl)-5-oxovaleric acid

5-(5-Chloro-2-thienyl)-5-oxovaleric Acid: An Overview of Its Structure, Properties, and Applications

5-(5-Chloro-2-thienyl)-5-oxovaleric acid (CAS No. 845790-40-1) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features and potential biological activities, making it a subject of interest for both academic and industrial researchers.

The molecular formula of 5-(5-Chloro-2-thienyl)-5-oxovaleric acid is C₉H₈ClO₃S, and it has a molecular weight of approximately 231.67 g/mol. The compound consists of a thienyl group substituted with a chlorine atom at the 5-position, linked to a 5-oxovaleric acid moiety. This unique structure confers specific chemical and physical properties that are crucial for its various applications.

In terms of physical properties, 5-(5-Chloro-2-thienyl)-5-oxovaleric acid is a white to off-white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The chemical stability of 5-(5-Chloro-2-thienyl)-5-oxovaleric acid is an important consideration for its handling and storage. The compound is stable under normal laboratory conditions but should be protected from moisture and light to prevent degradation. It is also advisable to store it in a cool, dry place to maintain its integrity over extended periods.

In the realm of medicinal chemistry, 5-(5-Chloro-2-thienyl)-5-oxovaleric acid has shown promising biological activities that have been the focus of recent research studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with various diseases, including cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 5-(5-Chloro-2-thienyl)-5-oxovaleric acid to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases that play a pivotal role in cell signaling and regulation. The researchers found that this compound exhibited potent inhibitory effects on PKC isoforms, particularly PKCα and PKCβ, with IC₅₀ values in the low micromolar range. These findings suggest that 5-(5-Chloro-2-thienyl)-5-oxovaleric acid could be a valuable lead compound for the development of novel therapeutic agents targeting PKC-related diseases.

Beyond its enzymatic inhibition properties, 5-(5-Chloro-2-thienyl)-5-oxovaleric acid has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These anti-inflammatory effects are attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB) activation.

In addition to its therapeutic potential, 5-(5-Chloro-2-thienyl)-5-oxovaleric acid has been explored for its use as a building block in synthetic chemistry. The presence of functional groups such as the carboxylic acid and thienyl moieties makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a scaffold to develop novel derivatives with enhanced pharmacological properties through structural modifications and derivatization strategies.

The safety profile of 5-(5-Chloro-2-thienyl)-5-oxovaleric acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are necessary to fully understand its safety profile and potential side effects in humans.

In conclusion, 5-(5-Chloro-2-thienyl)-5-oxovaleric acid (CAS No. 845790-40-1) is a multifaceted compound with a unique structure that offers promising applications in medicinal chemistry and pharmaceutical research. Its potential as an enzyme inhibitor, anti-inflammatory agent, and synthetic building block makes it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies for various diseases.